1-Methyl-2-pyrrolidinone
1-Methyl-2-pyrrolidinone
N-methyl-2-pyrrolidone appears as a clear colorless liquid with a "fishlike" odor. Denser than water. Flash point 199°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion.
N-methylpyrrolidin-2-one is a member of the class of pyrrolidine-2-ones that is pyrrolidin-2-one in which the hydrogen attached to the nitrogen is replaced by a methyl group. It has a role as a polar aprotic solvent. It is a N-alkylpyrrolidine, a lactam and a member of pyrrolidin-2-ones.
N Methyl Pyrrolidone is under investigation for the treatment of Multiple Myeloma.
N-methylpyrrolidin-2-one is a member of the class of pyrrolidine-2-ones that is pyrrolidin-2-one in which the hydrogen attached to the nitrogen is replaced by a methyl group. It has a role as a polar aprotic solvent. It is a N-alkylpyrrolidine, a lactam and a member of pyrrolidin-2-ones.
N Methyl Pyrrolidone is under investigation for the treatment of Multiple Myeloma.
Brand Name:
Vulcanchem
CAS No.:
872-50-4
VCID:
VC0133300
InChI:
InChI=1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3
SMILES:
CN1CCCC1=O
Molecular Formula:
C5H9NO
Molecular Weight:
99.13 g/mol
1-Methyl-2-pyrrolidinone
CAS No.: 872-50-4
Reference Standards
VCID: VC0133300
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol
CAS No. | 872-50-4 |
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Product Name | 1-Methyl-2-pyrrolidinone |
Molecular Formula | C5H9NO |
Molecular Weight | 99.13 g/mol |
IUPAC Name | 1-methylpyrrolidin-2-one |
Standard InChI | InChI=1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3 |
Standard InChIKey | SECXISVLQFMRJM-UHFFFAOYSA-N |
Impurities | Impurities that may be found within 1-methyl-2-pyrrolidinone are methylamine (.02%) and water (.1%). |
SMILES | CN1CCCC1=O |
Canonical SMILES | CN1CCCC1=O |
Boiling Point | 396 °F at 760 mm Hg (NTP, 1992) 202.0 °C 202 °C at 760 mm Hg 202 °C 396°F |
Colorform | Clear liquid |
Density | 1.03 at 77 °F (USCG, 1999) 1.027 at 25 °C/25 °C Relative density (water = 1): 1.03 1.03 |
Flash Point | 204 °F (NTP, 1992) 204 °F (96 °C) (OPEN CUP) 86 °C c.c. 204°F |
Melting Point | -9 °F (NTP, 1992) -24.0 °C -25 °C -24.4 °C -9°F |
Physical Description | N-methyl-2-pyrrolidone appears as a clear colorless liquid with a "fishlike" odor. Denser than water. Flash point 199°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Liquid COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR. A clear colorless liquid with a fish-like odor. |
Description | N-methyl-2-pyrrolidone appears as a clear colorless liquid with a "fishlike" odor. Denser than water. Flash point 199°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. N-methylpyrrolidin-2-one is a member of the class of pyrrolidine-2-ones that is pyrrolidin-2-one in which the hydrogen attached to the nitrogen is replaced by a methyl group. It has a role as a polar aprotic solvent. It is a N-alkylpyrrolidine, a lactam and a member of pyrrolidin-2-ones. N Methyl Pyrrolidone is under investigation for the treatment of Multiple Myeloma. |
Shelf Life | NMP shows unlimited shelf life in tightly closed containers, slight discoloration does not impair its quality. |
Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) 10.09 M Miscible with water, alcohol, ether, acetone, ethyl acetate, chloroform, benzene Miscible with castor oil Miscible with lower alcohols and ketones Moderately soluble in aliphatic hydrocarbons and dissolves many organic and inorganic compounds. Solubility in water: miscible |
Synonyms | 1-methyl-2-pyrrolidinone 1-methyl-2-pyrrolidinone, 1-methyl-(14)C-labeled 1-methyl-2-pyrrolidinone, 2,3,4,5-(14)C-labeled methyl pyrrolidone N-methyl-2-pyrrolidinone N-methyl-2-pyrrolidone N-methylpyrrolidinone N-methylpyrrolidone pharmasolve |
Vapor Density | 3.4 (NTP, 1992) (Relative to Air) 3.4 (Air= 1) Relative vapor density (air = 1): 3.4 3.4 |
Vapor Pressure | 0.34 mmHg 3.45X10-1 mm Hg at 25 °C Vapor pressure, Pa at 25 °C: 39 |
PubChem Compound | 13387 |
Last Modified | Nov 11 2021 |
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